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Compound of Interest

Compound Name: Olaquindox

Cat. No.: B1677201 Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

solubility of olaquindox, a quinoxaline derivative utilized as an antibacterial agent and growth

promoter in veterinary medicine.[1][2][3] The information is intended for researchers, scientists,

and professionals in drug development.

Chemical Properties of Olaquindox
Olaquindox is a pale yellow crystalline powder with a bitter taste and is odorless.[2][4] It is

recognized for its antibacterial properties, particularly against gram-negative organisms.[1] Key

physicochemical properties of olaquindox are summarized in the table below.

Property Value Source

Molecular Formula C₁₂H₁₃N₃O₄ [1][5]

Molecular Weight 263.25 g/mol [1][5]

Appearance Pale yellow crystalline powder [1][2][4]

Melting Point 209 °C (with decomposition) [1][2][5]

151-155 °C [6]

202-203 °C [7]

pKa 13.75 (Predicted) [5][7]

Density ~1.28 - 1.53 g/cm³ (Estimate) [5][7]
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Note: Discrepancies in the reported melting point exist in the literature, which may be

attributable to different experimental conditions or sample purity.

Solubility Profile of Olaquindox
The solubility of olaquindox varies across different solvents. It is generally characterized as

being slightly soluble in water and having limited solubility in most common organic solvents.[1]

[8] A detailed summary of its solubility is presented below.

Solvent Solubility Source

Water
Slightly soluble in cold water,

soluble in hot water
[2][4][6][8]

DMSO

Slightly soluble; 25 mg/mL with

sonication and warming to

60°C

[5][9]

Methanol
Conflicting reports: Highly

soluble vs. almost insoluble
[2][4][6]

Ethanol
Conflicting reports: Highly

soluble vs. almost insoluble
[2][4][6]

Chloroform Almost insoluble [2][4]

Note: The conflicting reports on solubility in methanol and ethanol highlight the importance of

empirical determination for specific applications.

Experimental Protocols
Protocol for Preparation of a Stock Solution in DMSO
This protocol is based on the methodology for preparing a stock solution for in vitro

experiments.[9]

Weigh the desired amount of olaquindox powder.

Add the appropriate volume of newly opened (hygroscopic) DMSO to achieve the target

concentration (e.g., 25 mg/mL).
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To aid dissolution, utilize an ultrasonic bath and warm the solution to 60°C.[9]

Ensure the solution is clear before use.

For storage, it is recommended to aliquot the stock solution and store it at -20°C for up to

one month or -80°C for up to six months, protected from light.[9]

Protocol for Stability Assessment of Olaquindox
The stability of olaquindox can be evaluated under various conditions to ensure the integrity of

the compound in analytical samples and formulations. The following is a general approach

based on stability studies.[10]

Standard Solution Stability:

Prepare standard solutions of olaquindox in a suitable solvent (e.g., methanol).

Store the solutions at -20°C in the dark.

Analyze the concentration of olaquindox at specified time points (e.g., 1, 2, and 4 weeks)

using a validated analytical method like HPLC-UV.[10]

Post-Preparation Sample Stability:

Analyze prepared samples (e.g., tissue extracts) immediately after preparation.

Store the prepared samples at 4°C in the dark and re-analyze at various time points (e.g.,

1, 6, and 24 hours) to assess short-term stability.[10]

For long-term stability, store the samples at -20°C in the dark and re-analyze after several

days (e.g., 1, 3, and 7 days).[10]

Freeze-Thaw Stability:

Subject spiked tissue samples to multiple freeze-thaw cycles (e.g., four cycles from -20°C

to room temperature).[10]

Analyze the samples after the final cycle to determine if degradation has occurred.
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Visualizations
Metabolic Pathway of Olaquindox
Olaquindox undergoes extensive metabolism in animals like pigs and broilers.[11] The primary

metabolic pathways involve the reduction of the N-oxide groups and oxidation of the side chain.

[12]
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Caption: Proposed metabolic pathway of olaquindox in pigs and broilers.

Experimental Workflow for Olaquindox Determination in
Animal Tissue
The determination of olaquindox residues in animal tissues typically involves extraction, clean-

up, and chromatographic analysis.[13][14]
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Caption: General workflow for the analysis of olaquindox in animal tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fao.org [fao.org]

2. bocsci.com [bocsci.com]

3. 701. Olaquindox (WHO Food Additives Series 27) [inchem.org]

4. Olaquindox, CasNo.23696-28-8 EAST CHEMSOURCES LIMITED China (Mainland)
[echemsouces.lookchem.com]

5. chembk.com [chembk.com]

6. Olaquindox (Olakvindoks) Powder API, Raw Material CAS 23696-28-8 Manufacturers and
Suppliers - Price - Fengchen [fengchengroup.com]

7. Olaquindox(23696-28-8)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

8. Olaquindox | C12H13N3O4 | CID 71905 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. medchemexpress.com [medchemexpress.com]

10. Tissue Depletion of Olaquindox and Its Six Metabolites in Pigs and Broilers: Identification
of a Suitable Marker Residue - PMC [pmc.ncbi.nlm.nih.gov]

11. 808. Olaquindox (WHO Food Additives Series 33) [inchem.org]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. mhlw.go.jp [mhlw.go.jp]

To cite this document: BenchChem. [An In-depth Technical Guide on the Chemical
Properties and Solubility of Olaquindox]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677201#chemical-properties-and-solubility-of-
olaquindox]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1677201?utm_src=pdf-custom-synthesis
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-3-olaquindox.pdf
https://www.bocsci.com/olaquindox-and-impurities-list-1446.html
https://www.inchem.org/documents/jecfa/jecmono/v27je08.htm
https://echemsouces.lookchem.com/products/CasNo-23696-28-8-Olaquindox-23763945.html
https://echemsouces.lookchem.com/products/CasNo-23696-28-8-Olaquindox-23763945.html
https://www.chembk.com/en/chem/Olaquindox
https://www.fengchengroup.com/pharmaceutical-api/functional-api/china-olaquindox-olakvindoks-suppliers.html
https://www.fengchengroup.com/pharmaceutical-api/functional-api/china-olaquindox-olakvindoks-suppliers.html
https://m.chemicalbook.com/ProductMSDSDetailCB2684651_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2684651_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Olaquindox
https://www.medchemexpress.com/olaquindox.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8102773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8102773/
https://www.inchem.org/documents/jecfa/jecmono/v33je05.htm
https://www.researchgate.net/publication/47543681_The_metabolism_of_olaquindox_in_rats_chickens_and_pigs
https://www.researchgate.net/publication/288383440_Quantitative_determination_of_olaquindox_in_animal_feed
https://www.mhlw.go.jp/english/topics/foodsafety/positivelist060228/dl/n370_05.pdf
https://www.benchchem.com/product/b1677201#chemical-properties-and-solubility-of-olaquindox
https://www.benchchem.com/product/b1677201#chemical-properties-and-solubility-of-olaquindox
https://www.benchchem.com/product/b1677201#chemical-properties-and-solubility-of-olaquindox
https://www.benchchem.com/product/b1677201#chemical-properties-and-solubility-of-olaquindox
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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